Cas no 1006482-42-3 (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid)

• Product Name: 4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
• CAS No: 1006482-42-3
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD04970071
• CID: 2621333
• PubChem ID: 19620744
• Update Time: 2025-06-08

4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid
• EN300-229783
• 1006482-42-3
• 4-{[3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}BENZOIC ACID
• MFCD04970071
• 4-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid
• STK349702
• BBL040002
• AKOS000310714
• 4-([3-(Trifluoromethyl)-1H-pyrazol-1-yl]methyl)benzoic acid
• CS-0240714
• 4-((3-(Trifluoromethyl)-1H-pyrazol-1-yl)methyl)benzoic acid
• 4-[[3-(trifluoromethyl)pyrazol-1-yl]methyl]benzoic acid
• Z445223518
• G31095
• GQB48242

• MDL： MFCD04970071
• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)10-5-6-17(16-10)7-8-1-3-9(4-2-8)11(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： DTZBNJPEEBPDSB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC2C=CC(C(=O)O)=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 270.06161202Da
• Monoisotopic Mass: 270.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid

Comprehensive Overview of 4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid (CAS No. 1006482-42-3)

4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid (CAS No. 1006482-42-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold for designing novel enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid has surged, driven by their role in developing targeted therapies for chronic diseases. The compound's pyrazole ring is a key pharmacophore, often explored in anti-inflammatory and anticancer drug candidates. Its benzoic acid moiety further allows for derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties.

From an industrial perspective, CAS No. 1006482-42-3 is frequently discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves multi-step reactions, including cross-coupling and functional group transformations, which are topics of interest for organic chemists. Optimizing its yield and purity remains a challenge, prompting studies on green chemistry approaches such as catalytic methods or solvent-free conditions.

The compound's relevance extends to material science, where its trifluoromethyl group contributes to thermal stability and electronic properties. This has led to investigations into its use in organic electronics, such as OLEDs or photovoltaic materials. Additionally, its potential as a ligand in coordination chemistry is being explored, particularly for designing metal-organic frameworks (MOFs) with applications in gas storage or catalysis.

Environmental and regulatory considerations are also critical when discussing 4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic acid. While not classified as hazardous, its persistence and bioaccumulation potential are under scrutiny, aligning with the broader trend of sustainable chemistry. Researchers are evaluating its degradation pathways and eco-toxicity to ensure compliance with global standards like REACH.

In summary, CAS No. 1006482-42-3 represents a versatile building block with cross-disciplinary applications. Its combination of fluorine chemistry and heterocyclic design positions it at the forefront of innovations in life sciences and advanced materials. Future research will likely focus on expanding its utility through structure-activity relationship studies and process optimization.